Cas no 835653-13-9 (1H-Pyrazole, compd. with methylbenzene (1:1))

1H-Pyrazole, compd. with methylbenzene (1:1) structure
835653-13-9 structure
Product name:1H-Pyrazole, compd. with methylbenzene (1:1)
CAS No:835653-13-9
MF:C7H8.C3H4N2
MW:160.21568
CID:668922
PubChem ID:71414996

1H-Pyrazole, compd. with methylbenzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, compd. with methylbenzene (1:1)
    • 1H-pyrazole,toluene
    • pyrazole toluene
    • JZTNPVBXGLAGKK-UHFFFAOYSA-N
    • DTXSID80834426
    • 1H-Pyrazole--toluene (1/1)
    • SCHEMBL16460075
    • 835653-13-9
    • Inchi: InChI=1S/C7H8.C3H4N2/c1-7-5-3-2-4-6-7;1-2-4-5-3-1/h2-6H,1H3;1-3H,(H,4,5)
    • InChI Key: JZTNPVBXGLAGKK-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1.C1=CNN=C1

Computed Properties

  • Exact Mass: 160.100048391g/mol
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų

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